Cas no 38636-25-8 (N,N'-bis(4-bromophenyl)benzene-1,4-dicarboxamide)

• Product Name: N,N'-bis(4-bromophenyl)benzene-1,4-dicarboxamide
• CAS No: 38636-25-8
• MF: C₂₀H₁₄Br₂N₂O₂
• MW: 474.145363330841
• CID: 923789
• PubChem ID: 269338
• Update Time: 2025-04-19

N,N'-bis(4-bromophenyl)benzene-1,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N,N'-bis(4-bromophenyl)benzene-1,4-dicarboxamide
• Terephthalsaeure-bis-(p-bromanilid); 1,4-Benzenedicarboxamide, N,N'-dibutyl-N,N'-diphenyl-; CTK1B6353; Terephthalsaeure-bis-(N-butylanilid); 36360-30-2;
• NSC110297
• NSC-110297
• N,N'-bis(4-bromophenyl)terephthalamide
• N,n-bis(4-bromophenyl)benzene-1,4-dicarboxamide
• AKOS000506020
• 38636-25-8
• N,N-BIS(4-BROMOPHENYL)TEREPHTHALAMIDE
• WFUNAZZGMSQWCI-UHFFFAOYSA-N
• N~1~,N~4~-Bis(4-bromophenyl)benzene-1,4-dicarboximidic acid
• 4,4'-Dibromo terephthalanilide
• SCHEMBL21798720
• DTXSID50959478
• STL260115
• DS-002138

• Inchi： 1S/C20H14Br2N2O2/c21-15-5-9-17(10-6-15)23-19(25)13-1-2-14(4-3-13)20(26)24-18-11-7-16(22)8-12-18/h1-12H,(H,23,25)(H,24,26)
• InChI Key： WFUNAZZGMSQWCI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1C=CC(C(NC2C=CC(=CC=2)Br)=O)=CC=1)=O

Computed Properties

• Exact Mass: 471.94222
• Monoisotopic Mass: 471.94220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2
• LogP: 5.86220